![molecular formula C20H24ClNO2 B6190197 N-[2-(3-chlorophenyl)ethyl]-5,6-dimethoxy-2-methyl-2,3-dihydro-1H-inden-2-amine CAS No. 2680527-85-7](/img/no-structure.png)
N-[2-(3-chlorophenyl)ethyl]-5,6-dimethoxy-2-methyl-2,3-dihydro-1H-inden-2-amine
Overview
Description
N-[2-(3-chlorophenyl)ethyl]-5,6-dimethoxy-2-methyl-2,3-dihydro-1H-inden-2-amine, also known as N-2-chlorophenethyl-5,6-dimethoxy-2-methyl-2,3-dihydro-1H-inden-2-amine, is an indenamine compound first synthesized in the year 2000. It is a member of the indenamine family, which is a large class of compounds that have been studied for their potential biological activities. This compound has been studied for its ability to interact with a variety of biological targets, including proteins, enzymes, and receptors.
Scientific Research Applications
N-[2-(3-chlorophenyl)ethyl]-5,6-dimethoxy-2-methyl-2,3-dihydro-1H-inden-2-amine has been studied for its potential biological activities, including its ability to interact with a variety of biological targets, such as proteins, enzymes, and receptors. It has been studied for its potential to modulate the activity of enzymes involved in the metabolism of drugs, as well as its potential to act as an agonist or antagonist of certain receptors. In addition, it has been studied for its potential to act as an inhibitor of certain enzymes, such as cyclooxygenase-2, and its potential to act as an anti-inflammatory agent.
Mechanism of Action
The exact mechanism of action of N-[2-(3-chlorophenyl)ethyl]-5,6-dimethoxy-2-methyl-2,3-dihydro-1H-inden-2-amine is not yet fully understood. However, it is thought to interact with a variety of biological targets, including proteins, enzymes, and receptors. It is believed to act as an agonist or antagonist of certain receptors, as well as an inhibitor of certain enzymes, such as cyclooxygenase-2. In addition, it is believed to act as an anti-inflammatory agent.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. Studies have shown that it can modulate the activity of enzymes involved in the metabolism of drugs, as well as act as an agonist or antagonist of certain receptors. In addition, it has been shown to act as an inhibitor of certain enzymes, such as cyclooxygenase-2, and act as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
N-[2-(3-chlorophenyl)ethyl]-5,6-dimethoxy-2-methyl-2,3-dihydro-1H-inden-2-amine has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize using a variety of methods. Additionally, it can interact with a variety of biological targets, including proteins, enzymes, and receptors. However, there are some limitations to its use in lab experiments. For example, it is not very stable in solution and can be degraded by light and heat. In addition, it can be toxic at high concentrations, so it must be handled with care.
Future Directions
There are a number of potential future directions for the study of N-[2-(3-chlorophenyl)ethyl]-5,6-dimethoxy-2-methyl-2,3-dihydro-1H-inden-2-amine. These include further research into its mechanism of action, its potential biological activities, and its potential therapeutic applications. In addition, further research into its synthesis and stability in solution could lead to improved methods of synthesis and increased stability. Finally, further research into its biochemical and physiological effects could lead to a better understanding of its potential therapeutic applications.
Synthesis Methods
N-[2-(3-chlorophenyl)ethyl]-5,6-dimethoxy-2-methyl-2,3-dihydro-1H-inden-2-amine can be synthesized using a number of different methods. One method involves the reaction of 2-chloro-N-phenylethyl-5,6-dimethoxy-2-methyl-2,3-dihydro-1H-inden-2-amine with an acid catalyst. This reaction produces this compound as a major product and several minor by-products. Other methods of synthesis involve the use of different catalysts, such as palladium, copper, and nickel, as well as the use of different solvents, such as dimethylformamide and dimethyl sulfoxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-(3-chlorophenyl)ethyl]-5,6-dimethoxy-2-methyl-2,3-dihydro-1H-inden-2-amine involves the reaction of 3-chloroacetophenone with 2,3-dihydro-1H-inden-2-amine followed by the reduction of the resulting imine with sodium borohydride. The resulting amine is then reacted with 2-bromo-5,6-dimethoxytoluene in the presence of a palladium catalyst to yield the final product.", "Starting Materials": [ "3-chloroacetophenone", "2,3-dihydro-1H-inden-2-amine", "sodium borohydride", "2-bromo-5,6-dimethoxytoluene", "palladium catalyst" ], "Reaction": [ "3-chloroacetophenone is reacted with 2,3-dihydro-1H-inden-2-amine in the presence of a catalytic amount of acetic acid to form an imine intermediate.", "The resulting imine is then reduced with sodium borohydride to yield the corresponding amine.", "The amine is then reacted with 2-bromo-5,6-dimethoxytoluene in the presence of a palladium catalyst and a base such as potassium carbonate to yield the final product." ] } | |
CAS RN |
2680527-85-7 |
Molecular Formula |
C20H24ClNO2 |
Molecular Weight |
345.9 |
Purity |
95 |
Origin of Product |
United States |
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